Methyl 2-octynoate Methyl 2-octynoate Methyl 2-Octynoate is used as reagents in cosmetic industry to create multianalyte method on micro matrix-solid-phase dispersion for analysis of fragrance allergens and preservatives in personal care products.
Methyl 2-octynoate has been quantitated as suspected allergen in cosmetic products by headspace-programmed temperature vaporization-fast gas chromatography-quadrupole mass spectrometry. It participates in nickel-catalyzed carbocyclization of 2-iodoacetophenone to yield a 2,3-disubstituted indenol.
This reference material (RM) is produced and certified in accordance with ISO/IEC 17025. This RM is traceable to primary material from an NMI, e.g. NIST or NMIJ.

Methyl 2-octynoate, belonging to the class of acetylenic esters, is an allergen found in cosmetics, often used for green, violet-leaf, floral notes in fragrances.
Methyl 2-octynoate, also known as fema 2729 or folione, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Methyl 2-octynoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Methyl 2-octynoate has been primarily detected in urine. Within the cell, methyl 2-octynoate is primarily located in the membrane (predicted from logP) and cytoplasm. Methyl 2-octynoate has a cucumber, green, and leafy taste.
Brand Name: Vulcanchem
CAS No.: 111-12-6
VCID: VC21192566
InChI: InChI=1S/C9H14O2/c1-3-4-5-6-7-8-9(10)11-2/h3-6H2,1-2H3
SMILES: CCCCCC#CC(=O)OC
Molecular Formula: C9H14O2
Molecular Weight: 154.21 g/mol

Methyl 2-octynoate

CAS No.: 111-12-6

Cat. No.: VC21192566

Molecular Formula: C9H14O2

Molecular Weight: 154.21 g/mol

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Methyl 2-octynoate - 111-12-6

Specification

Description Methyl 2-Octynoate is used as reagents in cosmetic industry to create multianalyte method on micro matrix-solid-phase dispersion for analysis of fragrance allergens and preservatives in personal care products.
Methyl 2-octynoate has been quantitated as suspected allergen in cosmetic products by headspace-programmed temperature vaporization-fast gas chromatography-quadrupole mass spectrometry. It participates in nickel-catalyzed carbocyclization of 2-iodoacetophenone to yield a 2,3-disubstituted indenol.
This reference material (RM) is produced and certified in accordance with ISO/IEC 17025. This RM is traceable to primary material from an NMI, e.g. NIST or NMIJ.

Methyl 2-octynoate, belonging to the class of acetylenic esters, is an allergen found in cosmetics, often used for green, violet-leaf, floral notes in fragrances.
Methyl 2-octynoate, also known as fema 2729 or folione, belongs to the class of organic compounds known as fatty acid esters. These are carboxylic ester derivatives of a fatty acid. Methyl 2-octynoate is considered to be a practically insoluble (in water) and relatively neutral molecule. Methyl 2-octynoate has been primarily detected in urine. Within the cell, methyl 2-octynoate is primarily located in the membrane (predicted from logP) and cytoplasm. Methyl 2-octynoate has a cucumber, green, and leafy taste.
CAS No. 111-12-6
Molecular Formula C9H14O2
Molecular Weight 154.21 g/mol
IUPAC Name methyl oct-2-ynoate
Standard InChI InChI=1S/C9H14O2/c1-3-4-5-6-7-8-9(10)11-2/h3-6H2,1-2H3
Standard InChI Key FRLZQXRXIKQFNS-UHFFFAOYSA-N
SMILES CCCCCC#CC(=O)OC
Canonical SMILES CCCCCC#CC(=O)OC
Boiling Point 218.5 °C

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